(1R,2R)-2-(1-Methylpyrazol-4-yl)cyclopropane-1-carbaldehyde

• IUPAC Name: (1R,2R)-2-(1-methylpyrazol-4-yl)cyclopropane-1-carbaldehyde
• InChI: InChI=1S/C8H10N2O/c1-10-4-7(3-9-10)8-2-6(8)5-11/h3-6,8H,2H2,1H3/t6-,8+/m0/s1
• InChI Key: FFNHLYUFLYJAAZ-POYBYMJQSA-N
• Canonical SMILES: CN1C=C(C=N1)C2CC2C=O
• Isomeric SMILES: CN1C=C(C=N1)[C@@H]2C[C@H]2C=O
• Molecular Formula: C8H10N2O
• Molecular Weight: 150.18 g/mol

Description

(1R,2R)-2-(1-Methylpyrazol-4-yl)cyclopropane-1-carbaldehyde is a chemical compound that has been extensively studied in scientific research due to its potential applications in various fields. The compound is also known as (R,R)-MPCCA and has a molecular formula of C9H10N2O. It is a chiral molecule with two stereoisomers, (R,R) and (S,S), with (R,R)-MPCCA being the biologically active form.

Scientific Research Applications

Photoreduction of Cycloalkanecarbaldehydes

Research has shown that cyclopropanecarbaldehydes, when irradiated, undergo primary chemical processes such as hydrogen abstraction and radical formation, leading to various photoproducts. These processes and the resulting compounds have potential applications in understanding and harnessing photochemical reactions for synthetic purposes (Funke & Cerfontain, 1976).

Knoevenagel Condensation Reactions

Cyclopropanecarbaldehydes can participate in Knoevenagel condensation reactions, a key method in organic synthesis for forming carbon-carbon bonds. These reactions have been carried out in ionic liquids, providing higher yields and shorter reaction times than conventional methods, illustrating the potential for cyclopropanecarbaldehydes in efficient synthetic strategies (Hangarge, Jarikote, & Shingare, 2002).

Exploitation in Prins Cyclization

Cyclopropanecarbaldehydes have been utilized in TiX4-mediated Prins-type cyclization reactions. This approach allows for the highly stereoselective construction of strained cyclic compounds, showcasing the application of cyclopropanecarbaldehydes in creating complex molecular architectures (Kumar, Dey, & Banerjee, 2018).

Radical Alkylarylation/Acylarylation

The metal-free radical 1,2-alkylarylation of allylic alcohols with cyclopropanecarbaldehydes has been developed, demonstrating the versatility of these compounds in forming carbon-carbon and carbon-oxygen bonds. This method offers a novel pathway for the synthesis of 1,2-diphenyl-3-alkyl propanones and 1,4-dicarbonyl compounds, indicating the broad applicability of cyclopropanecarbaldehydes in organic synthesis (Pan, Ni, Fu, & Yu, 2017).